ethyl 1-ethyl-4-(4-fluorophenoxy)-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate

• IUPAC Name: ethyl 1-ethyl-4-(4-fluorophenoxy)-3-methylpyrazolo[3,4-b]pyridine-5-carboxylate
• InChI: InChI=1S/C18H18FN3O3/c1-4-22-17-15(11(3)21-22)16(14(10-20-17)18(23)24-5-2)25-13-8-6-12(19)7-9-13/h6-10H,4-5H2,1-3H3
• InChI Key: CVUBFUIRKJQQRV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=NC=C(C(=C2C(=N1)C)OC3=CC=C(C=C3)F)C(=O)OCC
• Molecular Formula: C18H18FN3O3
• Molecular Weight: 343.4 g/mol

Description

This compound is a type of pyrazolo[3,4-b]pyridine. Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers. They have been extensively employed as useful synthons in designing and constructing a plethora of fused pyrazoloazines of potential synthetic and medicinal interest.

Synthesis Analysis

The synthesis of such compounds often involves the use of 5-aminopyrazoles as a precursor. For instance, the catalytic activity of amorphous carbon-supported sulfonic acid (AC-SO3H) has been investigated for the synthesis of related compounds.

Scientific Research Applications

• Scientific Field : Medicinal Chemistry
• Summary of the Application : 1H-Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds that have attracted the interest of medicinal chemists due to their close similarity with the purine bases adenine and guanine. More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described which are included in more than 5500 references (2400 patents) up to date.
• Methods of Application or Experimental Procedures : The synthesis of these compounds often starts from a preformed pyrazole or pyridine. For example, the first monosubstituted 1H-pyrazolo[3,4-b]pyridine was synthesized by Ortoleva in 1908 upon treatment of diphenylhydrazone and pyridine with iodine.

• Scientific Field : Medicinal Chemistry
• Summary of the Application : Indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.
• Methods of Application or Experimental Procedures : The synthesis of these compounds often starts from a preformed indole. For example, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were prepared and reported as antiviral agents.

• Scientific Field : Medicinal Chemistry
• Summary of the Application : Indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc. which created interest among researchers to synthesize a variety of indole derivatives.
• Methods of Application or Experimental Procedures : The synthesis of these compounds often starts from a preformed indole. For example, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were prepared and reported as antiviral agents.